Cas no 2137493-26-4 (tert-butyl N-[4-hydroxy-2-(3-methyl-4-oxo-1,4-dihydropyridin-1-yl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-2-(3-methyl-4-oxo-1,4-dihydropyridin-1-yl)cyclohexyl]carbamate
• CAS No: 2137493-26-4
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6089373
• PubChem ID: 165498504
• Update Time: 2025-10-12

tert-butyl N-[4-hydroxy-2-(3-methyl-4-oxo-1,4-dihydropyridin-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1161988
• tert-butyl N-[4-hydroxy-2-(3-methyl-4-oxo-1,4-dihydropyridin-1-yl)cyclohexyl]carbamate
• 2137493-26-4

• Inchi： 1S/C17H26N2O4/c1-11-10-19(8-7-15(11)21)14-9-12(20)5-6-13(14)18-16(22)23-17(2,3)4/h7-8,10,12-14,20H,5-6,9H2,1-4H3,(H,18,22)
• InChI Key： QLCHYYUJFWNIMP-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C=CC(C(C)=C1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl N-[4-hydroxy-2-(3-methyl-4-oxo-1,4-dihydropyridin-1-yl)cyclohexyl]carbamate

tert-butyl N-[4-hydroxy-2-(3-methyl-4-oxo-1,4-dihydropyridin-1-yl)cyclohexyl]carbamate (CAS No. 2137493-26-4)

tert-butyl N-[4-hydroxy-2-(3-methyl-4-oxo-1,4-dihydropyridin-1-yl)cyclohexyl]carbamate, commonly referred to as CAS No. 2137493-26-4, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and drug development. Recent studies have highlighted its role in the creation of novel materials with tailored functionalities, making it a subject of interest for researchers worldwide.

The molecular structure of tert-butyl N-[4-hydroxy-2-(3-methyl-4-oxo-1,4-dihydropyridin-1-yl)cyclohexyl]carbamate is characterized by a cyclohexane ring substituted with hydroxyl and dihydropyridine groups. The dihydropyridine moiety, specifically the 3-methyl derivative, contributes to the compound's reactivity and stability under various chemical conditions. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent advancements in synthetic chemistry have enabled the precise control of the synthesis process for this compound. Researchers have developed efficient methodologies to synthesize CAS No. 2137493-26-4 with high purity and yield. These methods often involve multi-step reactions, including nucleophilic substitutions and condensation reactions, which are optimized to minimize side reactions and maximize product quality.

The application of tert-butyl N-[4-hydroxy...]carbamate extends beyond traditional chemical synthesis. It has been explored as a precursor for the development of advanced materials, such as polymers with enhanced mechanical properties and biodegradable characteristics. In the context of drug delivery systems, this compound has shown promise as a carrier for bioactive molecules due to its ability to form stable complexes with various therapeutic agents.

In terms of pharmacological applications, recent studies have investigated the potential of CAS No. 2137493-26-4 as a bioisostere in drug design. Its structural features allow for the modulation of pharmacokinetic properties, making it a valuable tool in optimizing drug candidates for improved efficacy and reduced toxicity.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, tert-butyl N-[...]carbamate, identified by its CAS number 2137493-260000000000000000000000000 is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methods and material science, position it as a key player in future innovations within the chemical industry.